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Compound of Interest

Compound Name: Undecyl sulfide

CAS No.: 35599-82-7

Cat. No.: B1620296

Get Quote

Chemical Identity: Diundecyl Sulfide (1,1'-Thiobisundecane) CAS: 5392-40-5 (Note: CAS

assignments for long-chain sulfides can vary by isomer; 1,1'-thiobisundecane is the specific

linear isomer). Formula:

Part 1: Executive Safety Directive
Status:Urgent Attention Required (Odor Control & Environmental Toxicity)

Undecyl sulfide is a heavy, lipophilic organic sulfide. While less volatile than lower molecular

weight sulfides (like dimethyl sulfide), it possesses a persistent, nauseating "stench"

characteristic that adheres to surfaces and skin. It is highly toxic to aquatic life.[1]

IMMEDIATE "DO NOT" RULES:

DO NOT pour down the drain. It is insoluble in water and will coat pipes, creating a

permanent odor source in the building's plumbing.

DO NOT dispose of in standard trash.[2] The odor will permeate the facility.
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DO NOT use Acetone as a solvent for bleach treatment. This creates Chloroform

(toxic/carcinogenic) via the Haloform reaction.

Part 2: Technical Hazard Profiling
To dispose of Undecyl sulfide safely, you must address three specific hazards:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Part 3: Pre-Disposal Treatment (Oxidation Protocol)
The Core Problem: You cannot simply mix Undecyl sulfide with bleach. The sulfide is

oily/waxy and hydrophobic; bleach is aqueous. They will separate, and the reaction will fail,

leaving the smell intact.

The Solution: You must create a single phase or increase surface area using a co-solvent or

surfactant.

Reaction Mechanism
The goal is to oxidize the Sulfide (

) into a Sulfoxide (

) or Sulfone (

). These products are generally odorless and solid.

Step-by-Step Deodorization Workflow
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Reagents Required:

Sodium Hypochlorite (Bleach, 5-10% solution).

Solvent: Tetrahydrofuran (THF) or Ethanol (Ethanol reacts slowly with bleach, but is

acceptable for short contact times; THF is preferred for solubility). Avoid Acetone.

Starch-Iodide Paper.

Protocol:

Dissolution: Dissolve the Undecyl sulfide waste in a minimal amount of THF. This mobilizes

the waxy solid.

Oxidation: Slowly add the Sulfide/THF solution to a stirred excess of Bleach (aim for 3:1

molar excess of bleach).

Note: The reaction is exothermic. Add slowly to prevent solvent boiling.

Phase Check: If the solution turns cloudy/oily, add a small amount of surfactant (dish soap)

to emulsify.

Verification: Test the mixture with Starch-Iodide paper.

Blue/Black: Excess oxidant present (Good).

White: Oxidant consumed. Add more bleach.

Completion: Allow to stir for 1-2 hours. The "rotten cabbage" smell should be replaced by a

chlorine smell.

Part 4: Waste Containerization & Regulatory
Compliance[3]
Once treated, the mixture is no longer an olfactory hazard, but it is still Hazardous Chemical

Waste.
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Disposal Decision Tree

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Logical workflow for classifying and packaging sulfide waste streams.

RCRA Waste Codes
D001 (Ignitable): If you used THF or Ethanol as a co-solvent (Flash point <60°C).

D002 (Corrosive): If the final bleach mixture has pH > 12.5 (likely, unless neutralized).

D003 (Reactive):Technically applies to sulfides that generate toxic gas, but oxidized sulfones

do not. However, "Sulfide Bearing Waste" is often flagged.

Labeling: "Waste Flammable Liquid, Corrosive, Toxic (Contains Tetrahydrofuran, Sodium

Hypochlorite, Diundecyl Sulfone)."

Part 5: Emergency Procedures (Spill Response)
If Undecyl sulfide is spilled outside a hood:

Evacuate: The odor can cause nausea and panic. Clear the immediate area.[3]

Ventilate: Open windows/doors if safe; maximize hood draw.
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Neutralize In-Situ:

Do NOT wipe with dry paper towels (spreads the oil).

Prepare a "Decon Solution": 10% Bleach + 1% Surfactant (Soap).

Pour solution over the spill (encircle first to prevent spreading).

Allow to sit for 10-15 minutes.

Cleanup: Absorb with vermiculite or clay. Scoop into a wide-mouth jar. Label as hazardous

waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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